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Compound of Interest

Compound Name:
6-Methoxypyrazine-2-carboxylic

acid

Cat. No.: B183360 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for 6-Methoxypyrazine-2-
carboxylic acid, a heterocyclic compound of interest in various research and development

applications. The following sections detail its core molecular properties and illustrate the

fundamental relationship between its nomenclature and chemical characteristics.

Core Molecular Data
The fundamental molecular attributes of 6-Methoxypyrazine-2-carboxylic acid are

summarized below. This data is critical for stoichiometric calculations, analytical method

development, and chemical synthesis.

Parameter Value

Molecular Formula C6H6N2O3[1][2][3][4]

Molecular Weight 154.12 g/mol [2][3]

Alternate Molecular Weight 154.125 g/mol [1], 154.13 g/mol

Logical Relationship of Chemical Properties
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The chemical identity of a compound is established through its name, which corresponds to a

unique molecular formula and a calculated molecular weight. The diagram below illustrates this

direct, hierarchical relationship for 6-Methoxypyrazine-2-carboxylic acid.
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b183360#6-methoxypyrazine-2-carboxylic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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